7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(3-methoxybenzyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-[(3-methoxyphenyl)methyl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C24H17FN4O4/c1-32-18-4-2-3-14(11-18)13-29-23(30)19-10-7-16(12-20(19)26-24(29)31)22-27-21(28-33-22)15-5-8-17(25)9-6-15/h2-12H,13H2,1H3,(H,26,31)
• InChI Key: IKBGOFLAPXJKTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C(=O)C3=C(C=C(C=C3)C4=NC(=NO4)C5=CC=C(C=C5)F)NC2=O
• Molecular Formula: C24H17FN4O4
• Molecular Weight: 444.4 g/mol
• CAS No.: 1326909-34-5

Description

7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(3-methoxybenzyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H17FN4O4 and its molecular weight is 444.422. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds featuring 1,2,4-oxadiazole and quinazoline-2,4-dione cores are synthesized for their potential biological activities, with detailed structural characterization to confirm their formation. For example, novel bioactive 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties have been synthesized and characterized, showing significant antitumor activity toward various cell lines in vitro (Maftei et al., 2013). Similarly, the synthesis of substituted 3-amino-1H-quinazoline-2,4-diones from fluorobenzoic acid demonstrates the versatility of these cores in constructing complex molecules (Tran et al., 2005).

Biological Activities

The presence of fluorine and other substituents in these compounds is often associated with enhanced biological activity, including antibacterial, antitumor, and antiviral effects. For instance, fluorine-containing 6,7-dihydroindazolone derivatives have shown marked antiproliferative activity, potentially linked with the induction of apoptosis in tumor cells (Khlebnikova et al., 2020). Moreover, compounds with the quinazolinedione motif have been demonstrated to inhibit Staphylococcus aureus gyrase and topoisomerase IV, suggesting dual-targeting agents against bacterial infections (Oppegard et al., 2010).

Antimicrobial and Herbicidal Applications

The antimicrobial activity of these compounds extends to various strains, including Mycobacterium spp., showcasing their potential as novel antimycobacterial agents (Quiroga et al., 2014). Additionally, triketone-containing quinazoline-2,4-dione derivatives have been synthesized and evaluated for herbicidal activity, indicating the diverse applicability of these compounds beyond biomedical research into agricultural settings (Wang et al., 2014).

Mechanism of Action

Target of Action

The compound “7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(3-methoxybenzyl)quinazoline-2,4(1H,3H)-dione” contains an oxadiazole ring . Oxadiazole derivatives are known to exhibit a broad range of biological activities, including antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities . .

Mode of Action

Without specific information on this compound, it’s difficult to say exactly how it interacts with its targets. Oxadiazole derivatives are generally known for their ability to interact with various enzymes and receptors due to their heterocyclic nature .

Biochemical Pathways

The exact biochemical pathways affected by this compound are unknown. Given the broad range of activities exhibited by oxadiazole derivatives, it’s likely that multiple pathways could be affected .

Pharmacokinetics

Generally, the pharmacokinetic properties of a compound depend on its chemical structure, and oxadiazole derivatives are known to have good bioavailability .

Result of Action

Oxadiazole derivatives have been reported to exhibit various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities .